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Compound of Interest

Compound Name: FK 3311

Cat. No.: B1672739

For researchers, scientists, and drug development professionals handling FK 3311 (CAS#
116686-15-8), a selective cyclooxygenase-2 (COX-2) inhibitor, proper disposal is crucial for
maintaining laboratory safety and environmental compliance. While specific disposal
instructions from a manufacturer's Safety Data Sheet (SDS) should always be prioritized, the
following procedures outline the standard and safe method for disposing of this and similar
research-grade chemical compounds.

Immediate Safety and Handling Considerations

Before disposal, it is essential to handle FK 3311 with appropriate personal protective
equipment (PPE), including safety goggles, gloves, and a lab coat. The compound should be
handled in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
any dust or aerosols.

Quantitative Data Summary

For clarity and easy reference, the key identifiers and physical properties of FK 3311 are
summarized in the table below.
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Property Value

N-(4-acetyl-2-(2,4-

difluorophenoxy)phenyl)methanesulfonamide

Chemical Name

CAS Number 116686-15-8

Molecular Formula C15H13F2NO4S
Molecular Weight 341.33 g/mol
Appearance Crystalline solid
Storage Recommended at -20°C

Step-by-Step Disposal Protocol

The disposal of FK 3311, as with most laboratory chemicals, is a regulated process that
requires careful documentation and adherence to institutional and local guidelines. The
following steps provide a comprehensive operational plan for its proper disposal.

Step 1: Waste ldentification and Classification FK 3311, being a synthetic chemical compound
used in research, must be treated as hazardous chemical waste. It should not be disposed of in
regular trash or down the drain.

Step 2: Containerization

o Solid Waste: Collect any solid FK 3311 waste, including contaminated consumables such as
weigh boats, gloves, and paper towels, in a designated, compatible, and clearly labeled
hazardous waste container. The container should be made of a material that does not react
with the chemical and must have a secure, tight-fitting lid.

 Liquid Waste: For solutions containing FK 3311, use a designated, leak-proof, and shatter-
resistant waste container. It is critical to ensure the container material is compatible with the
solvent used. Never mix incompatible waste streams.

Step 3: Labeling Proper labeling is mandatory for all chemical waste. The label on the waste
container for FK 3311 must include:
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e The words "Hazardous Waste"

e The full chemical name: "FK 3311" or "N-(4-acetyl-2-(2,4-
difluorophenoxy)phenyl)methanesulfonamide™

e The concentration and quantity of the waste

e The date the waste was first added to the container

e The name of the principal investigator or laboratory contact
Step 4: Storage

o Store the sealed and labeled waste container in a designated "Satellite Accumulation Area"
(SAA) within the laboratory.

e This area must be at or near the point of generation and under the control of the laboratory
personnel.

o Ensure that the stored waste is segregated from incompatible chemicals to prevent any
adverse reactions.

Step 5: Scheduling Waste Pickup

e Once the waste container is full or has been in storage for a period approaching your
institution's limit (often 90 days), arrange for its collection by your institution's Environmental
Health & Safety (EHS) department or a licensed hazardous waste disposal contractor.

» Follow your institution's specific procedures for requesting a waste pickup, which may
involve an online request system or direct communication with the EHS office.

Experimental Protocols

While this document focuses on disposal, any experimental protocol generating FK 3311 waste
should incorporate the above disposal steps into its methodology section to ensure that waste
management is considered from the outset of the experiment.
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Disposal Workflow Diagram

The logical flow of the FK 3311 disposal procedure is illustrated in the diagram below.

[Step 1: Identify FK 3311 as Hazardous Wasta

[Step 2: Use Designated Waste ContaineD

Gtep 3: Label Container with Contents and Hazard Informatioa

[Step 4: Store in Satellite Accumulation Area

[Step 5: Schedule Pickup with EHS/Hazardous Waste VendoD

Proper Disposal by Licensed Facility

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1672739?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page
Caption: Workflow for the proper disposal of FK 3311.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of FK 3311, thereby protecting themselves, their colleagues, and the environment.
Always consult your institution's specific chemical hygiene plan and waste disposal guidelines
for any additional requirements.

 To cite this document: BenchChem. [Proper Disposal of FK 3311: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672739#fk-3311-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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